Cas no 23384-04-5 (N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide)

• Product Name: N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide
• CAS No: 23384-04-5
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• MDL: MFCD00856978
• CID: 267855
• PubChem ID: 90083
• Update Time: 2025-10-29

N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-(4-chlorophenyl)-1,1,1-trifluoro-
• N-(4-Chlorophenyl)-1,1,1-trifluoromethanesulfonamide
• 1,1,1-Trifluoro-N-(4-chlorphenyl)methansulfonamid
• AC1L3J8F
• AC1Q3OKF
• AG-E-68150
• AR-1J9076
• BRN 2127624
• CTK4F1385
• N-(4-chlorophenyl)trifluoromethanesulfonamide
• N-(p-chlorophenyl)trifluoromethanesulfonamide
• N-[4-chlorophenyl]-1,1,1-trifluoromethanesulfonamide
• SureCN7524156
• N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide
• MS-20711
• DTXSID20177945
• 23384-04-5
• BBAZFSJXFYFJDS-UHFFFAOYSA-N
• N-(4-chlorophenyl)(trifluoro)methanesulfonamide
• SCHEMBL7524156
• AKOS025395531
• MFCD00856978
• Methanesulfonamide, N-(4-chlorophenyl)-1,1,1-trifluoro-
• AF-399/32653057

• MDL： MFCD00856978
• Inchi： 1S/C7H5ClF3NO2S/c8-5-1-3-6(4-2-5)12-15(13,14)7(9,10)11/h1-4,12H
• InChI Key： BBAZFSJXFYFJDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 258.96825
• Monoisotopic Mass: 258.9681618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide

Introduction to N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide (CAS No. 23384-04-5)

N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide (CAS No. 23384-04-5) is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and chemical properties, exhibits promising potential in various biological and chemical applications. The presence of both chloro and trifluoromethyl groups in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further exploration.

The chemical structure of N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide consists of a benzene ring substituted with a chloro group at the fourth position and a sulfonamide moiety attached to a trifluoromethyl-substituted methane group. This configuration endows the compound with both electrophilic and nucleophilic characteristics, enabling diverse synthetic pathways and biological interactions. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, there has been a surge in research focused on fluorinated sulfonamides due to their enhanced bioavailability and improved pharmacokinetic profiles. N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide has been investigated for its potential role in inhibiting various enzymatic targets, particularly those involved in metabolic pathways relevant to cancer and inflammation. Preliminary studies have demonstrated its ability to modulate the activity of enzymes such as carbonic anhydrase and proteases, which are implicated in numerous pathological conditions.

The synthesis of N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the chloro group onto the benzene ring is typically achieved through electrophilic aromatic substitution reactions, while the trifluoromethyl group is incorporated via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves the formation of the sulfonamide bond through reaction with an amine derivative under acidic conditions.

One of the most compelling aspects of N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide is its potential as a lead compound for drug discovery. Its structural features allow for modifications that can enhance its binding affinity to target proteins while minimizing off-target effects. Researchers have explored derivatives of this compound that exhibit improved solubility and reduced toxicity, making them more suitable for clinical applications. The trifluoromethyl group, in particular, has been shown to increase metabolic stability and resistance to degradation by enzymes such as cytochrome P450.

The agrochemical industry has also shown interest in this compound due to its herbicidal and fungicidal properties. Fluorinated sulfonamides have demonstrated efficacy against a broad spectrum of pests and pathogens by interfering with essential biological processes. N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide has been tested in field trials as a precursor for novel crop protection agents that offer improved environmental safety profiles compared to traditional pesticides.

The development of new analytical techniques has further facilitated the study of N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of its molecular structure and purity. Additionally, computational methods such as molecular dynamics simulations have been employed to predict its interactions with biological targets at an atomic level.

In conclusion, N-(4-Chlorophenyl)-1,1,1-trifluoro-methanesulfonamide represents a significant advancement in the realm of fluorinated sulfonamides with potential applications spanning pharmaceuticals and agrochemicals. Its unique structural features and promising biological activity make it a compelling subject for further research. As our understanding of its properties continues to evolve, so too will its role in addressing some of the most pressing challenges in medicine and agriculture.